Cas no 100078-92-0 (3-methyl-7-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazine)

• Product name: 3-methyl-7-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazine
• CAS No: 100078-92-0
• MF: C₁₃H₁₂N₄
• MW: 224.26118
• CID: 1124505
• PubChem ID: 3063190

3-methyl-7-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-7-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazine
• DTXSID20142911
• 100078-92-0
• 1,2,4-Triazolo(4,3-b)pyridazine, 3-methyl-7-(4-methylphenyl)-
• SR 95370
• 3-Methyl-7-(4-methylphenyl)-1,2,4-triazolo(4,3-b)pyridazine

• Inchi： InChI=1S/C13H12N4/c1-9-3-5-11(6-4-9)12-7-13-16-15-10(2)17(13)14-8-12/h3-8H,1-2H3
• InChI Key： ZNFHWAWRXSDPST-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)C2=CC3=NN=C(N3N=C2)C

Computed Properties

• Exact Mass: 224.10636
• Monoisotopic Mass: 224.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1Ų
• XLogP3: 2.1

Experimental Properties

• Density: 1.24
• Refractive Index: 1.676
• PSA: 43.08
• LogP: 2.40810